Cas no 1448060-11-4 (N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide)

• Product Name: N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide
• CAS No: 1448060-11-4
• MF: C₂₀H₂₄FN₃O
• MW: 341.422468185425
• CID: 5763360
• PubChem ID: 71808393
• Update Time: 2025-05-28

N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 1448060-11-4
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide
• F6440-2715
• N-[(1-CYCLOPENTYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]-2-FLUOROBENZAMIDE
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-2-fluorobenzamide
• AKOS024563179

• Inchi： 1S/C20H24FN3O/c21-17-11-5-3-9-15(17)20(25)22-13-18-16-10-4-6-12-19(16)24(23-18)14-7-1-2-8-14/h3,5,9,11,14H,1-2,4,6-8,10,12-13H2,(H,22,25)
• InChI Key： AASIVJZWMPRIPC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCC1C2CCCCC=2N(C2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 341.19034056g/mol
• Monoisotopic Mass: 341.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide

Comprehensive Overview of N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide (CAS No. 1448060-11-4)

N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide, identified by its CAS No. 1448060-11-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclopentyl and tetrahydroindazole moieties, contribute to its distinct chemical and pharmacological properties.

In recent years, the scientific community has shown increasing interest in indazole-based compounds due to their relevance in drug discovery and development. Researchers are particularly focused on exploring their potential as kinase inhibitors, which play a crucial role in modulating cellular signaling pathways. The incorporation of a fluorobenzamide group in this compound further enhances its binding affinity and selectivity, making it a promising candidate for targeted therapies. This aligns with the growing trend in precision medicine, where small-molecule inhibitors are designed to interact with specific molecular targets.

The synthesis of N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide involves multi-step organic reactions, including cyclization, alkylation, and amide bond formation. These processes require meticulous optimization to ensure high yield and purity, which are critical for its application in research. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and consistency across batches.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like DMSO and methanol, which is typical for lipophilic molecules. Its stability profile suggests that it should be stored under inert conditions to prevent degradation, a common consideration for heterocyclic compounds. These properties are essential for researchers planning to use it in in vitro or in vivo studies.

The potential applications of CAS No. 1448060-11-4 extend beyond basic research. Its structural similarity to known bioactive molecules has prompted investigations into its role in neuroprotection, anti-inflammatory responses, and cancer therapy. For instance, the fluorine atom in the benzamide group is often associated with improved metabolic stability and membrane permeability, traits highly sought after in drug design. These attributes make it a valuable tool for studying structure-activity relationships (SAR) in medicinal chemistry.

From an SEO perspective, terms like "indazole derivatives", "kinase inhibitors", and "fluorobenzamide synthesis" are frequently searched by professionals in the field. Addressing these topics not only enhances the article's visibility but also provides actionable insights for readers. Additionally, the compound's CAS number (1448060-11-4) is a critical identifier often used in patent searches and regulatory documentation, making it a vital keyword for researchers and industry stakeholders.

In conclusion, N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-fluorobenzamide represents a fascinating area of study with broad implications for pharmaceutical innovation. Its unique chemical structure and potential biological activities position it as a compound of interest for future research. As the demand for targeted therapies continues to rise, understanding the properties and applications of such molecules will remain a priority for scientists and clinicians alike.